Cas no 2097993-73-0 (2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole)

• Product Name: 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole
• CAS No: 2097993-73-0
• MF: C₁₁H₁₂ClF₂N₃
• MW: 259.682888031006
• CID: 5725308
• PubChem ID: 121202146
• Update Time: 2025-06-08

2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyrimidin-4-yl)-4,4-difluoro-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole
• 2097993-73-0
• 2-(6-chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole
• F1907-5957
• AKOS026710326
• Cyclopenta[c]pyrrole, 2-(6-chloro-4-pyrimidinyl)-4,4-difluorooctahydro-
• 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole

• Inchi： 1S/C11H12ClF2N3/c12-9-3-10(16-6-15-9)17-4-7-1-2-11(13,14)8(7)5-17/h3,6-8H,1-2,4-5H2
• InChI Key： KXAXEOBJABHWGY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CC2CCC(C2C1)(F)F

Computed Properties

• Exact Mass: 259.0687814g/mol
• Monoisotopic Mass: 259.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 377.9±42.0 °C(Predicted)
• pka: 3.54±0.26(Predicted)

Additional information on 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole

2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole: A Comprehensive Overview

2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole, also known by its CAS number 2097993-73-0, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrimidine ring substituted with a chlorine atom at the 6-position and a cyclopentapyrrole moiety with two fluorine atoms at the 4-position. These structural features contribute to its distinctive chemical behavior and reactivity.

The synthesis of 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and fluorination processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

The pharmacological properties of this compound have garnered significant attention in the pharmaceutical industry. Preclinical studies have shown that 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For example, research conducted at the University of California revealed that this compound can effectively inhibit histone deacetylases (HDACs), which are implicated in various cancers and inflammatory disorders. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological applications, CAS 2097993-73-0 has also been explored for its electronic properties in materials science. The heterocyclic framework of this compound makes it an attractive candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A recent study published in Nature Communications highlighted its ability to enhance charge transport properties in organic semiconductors, paving the way for its integration into advanced electronic devices.

The environmental impact of 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial use. According to a report by the European Chemicals Agency (ECHA), this compound demonstrates low acute toxicity and moderate biodegradability under standard test conditions. These findings are crucial for ensuring its responsible use in manufacturing processes.

Looking ahead, the future of CAS 2097993-73-0 appears promising as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to drive further innovation, particularly in areas such as drug delivery systems and advanced materials. As technology advances, the potential for this compound to play a pivotal role in emerging fields like nanotechnology and green chemistry is increasingly evident.

In conclusion, 2-(6-Chloropyrimidin-4-yl)-4,4-difluorooctahydrocyclopenta[c]pyrrole, with its unique structure and versatile properties, represents a valuable asset in modern chemistry. Its contributions to pharmacology, materials science, and environmental sustainability highlight its significance as a multifaceted compound with vast potential for future advancements.